Cas no 2227678-42-2 ((2R)-4-(6-methoxypyridin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol
• CAS No: 2227678-42-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6493561
• PubChem ID: 165899584
• Update Time: 2025-05-19

(2R)-4-(6-methoxypyridin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol
• 2227678-42-2
• EN300-1811612

• Inchi： 1S/C10H15NO2/c1-8(12)6-7-9-4-3-5-10(11-9)13-2/h3-5,8,12H,6-7H2,1-2H3/t8-/m1/s1
• InChI Key： XJGGNKVRAMNKPA-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol

The Compound CAS No 2227678-42-2: (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol

The compound with CAS No 2227678-42-2, commonly referred to as (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a butanediol backbone with a pyridine ring substituted at the sixth position by a methoxy group, creating a chiral center at the second carbon of the butanol chain. This configuration imparts specific stereochemical properties that are critical for its functionality.

Recent studies have highlighted the importance of (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol in medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the treatment of neurodegenerative diseases. The compound's ability to modulate specific receptor pathways has shown promise in preclinical models, suggesting its potential as a therapeutic agent. Moreover, its stereochemistry plays a pivotal role in determining its bioavailability and efficacy, making it a valuable candidate for further investigation.

In addition to its pharmaceutical applications, CAS No 2227678-42-2 has found utility in agrochemical research. Its ability to interact with plant receptors has led to exploratory studies on its potential as a growth regulator or pest control agent. Recent advancements in green chemistry have also focused on synthesizing this compound through environmentally friendly methods, such as enzymatic catalysis and microwave-assisted synthesis. These approaches not only enhance the sustainability of production but also improve the overall yield and purity of the compound.

The synthesis of (2R)-4-(6-methoxypyridin-2-yl)butan-2-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methoxy group at the sixth position is followed by coupling reactions to attach the butanol chain. Stereocontrol is achieved through asymmetric induction techniques, ensuring the correct configuration at the chiral center. This meticulous synthesis process underscores the compound's complexity and highlights its value as a research tool in organic chemistry.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of CAS No 2227678-42-1. These methods provide critical insights into the molecule's conformational dynamics and intermolecular interactions, which are essential for understanding its behavior in different environments. Furthermore, computational modeling has been employed to predict the compound's pharmacokinetic properties, aiding in its optimization for therapeutic applications.

Looking ahead, ongoing research continues to uncover new applications for (R)-4-(6-methoxypyridin-3-position). Its unique combination of structural features makes it an ideal candidate for exploring novel chemical space and developing innovative solutions across diverse industries. As advancements in synthetic methodology and computational tools continue to evolve, so too will our understanding and utilization of this fascinating compound.